Cas no 439108-20-0 (3-(Pyrimidin-2-yl)propanoic acid)

• Product Name: 3-(Pyrimidin-2-yl)propanoic acid
• CAS No: 439108-20-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00223696
• CID: 328878
• PubChem ID: 5152885
• Update Time: 2025-10-28

3-(Pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrimidin-2-yl)propanoic acid
• 2-Pyrimidinepropanoicacid
• 3-pyrimidin-2-ylpropanoic acid
• 3-Pyrimidin-2-yl-propionic acid
• 3-Pyrimidin-2-yl-propionsaeure
• PYR062
• MFCD00223696
• DTXSID00408921
• FT-0730963
• AS-47410
• AKOS005255088
• EN300-97262
• Z1255372831
• 3-PYRIMIDIN-2-YL-PROPIONICACID
• 439108-20-0
• 3-(Pyrimidin-2-yl)propanoicacid
• F13615
• SB57485
• SCHEMBL241757
• PD020343
• CS-0186724
• DB-049913
• STL555549
• BBL101752
• CHEBI:229507

• MDL： MFCD00223696
• Inchi： 1S/C7H8N2O2/c10-7(11)3-2-6-8-4-1-5-9-6/h1,4-5H,2-3H2,(H,10,11)
• InChI Key： UXTNNDRHOGJJFE-UHFFFAOYSA-N
• SMILES： OC(CCC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 303.3±25.0 °C at 760 mmHg
• Flash Point: 137.3±23.2 °C
• Refractive Index: 1.55
• PSA: 63.08000
• LogP: 0.49380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Pyrimidin-2-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 3-(Pyrimidin-2-yl)propanoic acid

Comprehensive Overview of 3-(Pyrimidin-2-yl)propanoic acid (CAS No. 439108-20-0): Properties, Applications, and Research Insights

3-(Pyrimidin-2-yl)propanoic acid (CAS No. 439108-20-0) is a pyrimidine derivative with a propanoic acid side chain, making it a versatile intermediate in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their bioactive potential. Its molecular structure combines a pyrimidine ring—a key scaffold in nucleic acids—with a carboxylic acid functional group, enabling diverse chemical modifications. Researchers frequently explore its role in drug discovery, particularly for designing kinase inhibitors or antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

The growing interest in 3-(Pyrimidin-2-yl)propanoic acid is reflected in its applications across bioconjugation and small-molecule probes. With the rise of proteolysis-targeting chimeras (PROTACs) and click chemistry, this compound serves as a building block for bifunctional linkers. Its carboxylic acid group allows easy coupling with amines or alcohols, facilitating the synthesis of targeted therapeutics—a hot topic in cancer immunotherapy and degradation technologies. Recent patents highlight its utility in covalent inhibitor design, addressing challenges like protein-protein interaction modulation.

From a synthetic perspective, CAS No. 439108-20-0 is often prepared via Pd-catalyzed cross-coupling or microwave-assisted synthesis, methods favored for their efficiency in modern green chemistry workflows. Analytical characterization typically involves HPLC purity analysis and NMR spectroscopy, ensuring compliance with ICH guidelines for impurities. These protocols resonate with industry demands for high-throughput screening and QC/QA standardization, frequently searched terms in pharmaceutical manufacturing forums.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of 3-(Pyrimidin-2-yl)propanoic acid reveal moderate water solubility and pH-dependent stability, critical for formulation development. Such data are invaluable for computational chemists leveraging AI-driven molecular modeling tools—a trending intersection in cheminformatics. Notably, its logP values and hydrogen-bonding capacity are frequently cited in QSAR studies, addressing user queries about bioavailability optimization.

In material science, this compound contributes to metal-organic frameworks (MOFs) and supramolecular assemblies, areas gaining traction for carbon capture and sensor technologies. Its pyrimidine moiety enables π-stacking interactions, a feature exploited in organic electronics—a niche with rising Google Scholar citations. Suppliers often list it under building blocks for OLEDs, catering to the renewable energy sector’s demand for sustainable materials.

Regulatory-wise, 439108-20-0 is classified as non-hazardous under standard GHS labeling, though proper laboratory handling protocols are advised. Safety sheets emphasize glove protection and ventilation control, topics frequently searched by industrial hygienists. Its inclusion in REACH and FDA’s IIG databases ensures transparency for global compliance—a priority for contract research organizations (CROs).

Market analytics indicate steady demand for 3-(Pyrimidin-2-yl)propanoic acid, driven by fragment-based drug discovery and combinatorial chemistry. Price trends correlate with custom synthesis inquiries, reflecting its niche status. For researchers, its Scifinder citations (>50 peer-reviewed papers) validate its relevance in medicinal chemistry journals, often alongside structure-activity relationship (SAR) discussions.

Future prospects include exploring its enantioselective catalysis potential and biodegradability—topics aligned with green chemistry metrics. As AI-assisted retrosynthesis platforms like IBM RXN gain adoption, this compound’s SMILES notation (O=C(O)CCc1ncccn1) may feature in automated reaction prediction datasets, answering frequent queries on machine learning in chemistry.